Cas no 1241618-22-3 (4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile)

4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile is a nitrile-functionalized aromatic compound featuring a propargylamino and p-tolylmethyl substituent. Its molecular structure, incorporating both electron-withdrawing (nitro, nitrile) and electron-donating (methyl) groups, suggests potential utility in synthetic organic chemistry as an intermediate for heterocyclic or pharmaceutical applications. The presence of the alkyne moiety enables click chemistry modifications, while the nitro group offers reactivity for further functionalization. This compound may exhibit stability under standard handling conditions, though its specific properties depend on solvent and environmental factors. Its structural complexity makes it a candidate for specialized research in medicinal chemistry or materials science, particularly where tailored aromatic frameworks are required.
4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile structure
1241618-22-3 structure
Product Name:4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile
CAS No:1241618-22-3
MF:C18H15N3O2
MW:305.330603837967
CID:5788051
PubChem ID:47078991
Update Time:2025-06-07

4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS008148522
    • 4-{[(4-METHYLPHENYL)METHYL](PROP-2-YN-1-YL)AMINO}-3-NITROBENZONITRILE
    • 4-[(4-methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile
    • 1241618-22-3
    • Z850757486
    • EN300-26622940
    • SCHEMBL19049594
    • 4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile
    • Inchi： 1S/C18H15N3O2/c1-3-10-20(13-15-6-4-14(2)5-7-15)17-9-8-16(12-19)11-18(17)21(22)23/h1,4-9,11H,10,13H2,2H3
    • InChI Key： BNDDOHVNZCLNMM-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C#N)C=CC=1N(CC#C)CC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 305.116426730g/mol
  • Monoisotopic Mass: 305.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 72.8Ų

4-[(4-Methylphenyl)methyl-prop-2-ynylamino]-3-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622940-0.05g
4-{[(4-methylphenyl)methyl](prop-2-yn-1-yl)amino}-3-nitrobenzonitrile
 1241618-22-3 95.0%
0.05g
 $212.0 2025-03-20

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